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Compound of Interest

Compound Name: Solvent Blue 67

Cat. No.: B1172419 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Solvent Blue 35 (also known as Sudan Blue II) and the related Solvent Blue 67 are lipophilic

dyes, or lysochromes, used for the histological visualization of neutral lipids, such as

triglycerides, in tissue sections and cell preparations.[1][2] These dyes function by physically

dissolving in and coloring the lipid droplets. A critical, and often overlooked, step in the staining

workflow is the selection of an appropriate mounting medium. The choice of mounting medium

is paramount for preserving the precise localization of the stain and ensuring the long-term

integrity of the specimen for microscopic analysis.[3] This document provides a detailed guide

to selecting compatible mounting media for Solvent Blue staining and a comprehensive

protocol for its application.

Core Principle: Aqueous vs. Non-Aqueous Mounting Media

The fundamental challenge with using solvent dyes lies in their chemical properties. As their

name implies, they are highly soluble in organic solvents like xylene, toluene, and alcohols.[4]

This dictates the primary requirement for the mounting medium.

Non-Aqueous (Solvent-Based) Media: These are resinous media dissolved in organic

solvents such as xylene or toluene.[5] They are incompatible with Solvent Blue staining. If a

non-aqueous medium is used after staining, the solvent will dissolve the dye out of the lipid

droplets, causing it to bleed, diffuse across the tissue, or be completely extracted, resulting in
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a total loss of signal. Therefore, dehydration through a graded alcohol series and clearing

with xylene must be avoided.

Aqueous (Water-Based) Media: These media are water-based and do not contain organic

solvents.[3][6] They are the only compatible choice for mounting specimens stained with

Solvent Blue 35/67. Samples can be coverslipped directly from water or an aqueous buffer,

which prevents the dissolution of the dye and preserves its precise localization within lipid

droplets.[6] While their refractive index may be lower than that of solvent-based media, this

is a necessary trade-off for successful stain preservation.[3]

Data Presentation: Comparison of Mounting Media
The selection of a mounting medium requires balancing optical clarity (refractive index) with

stain compatibility. The following table summarizes the properties of common mounting media

types.
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Mounting
Medium
Category

Type
Refractive
Index (RI)

Compatibility
with Solvent
Blue 35/67

Key
Consideration
s

Aqueous Media
Aqueous

(Hydrophilic)
~1.33 - 1.52

Excellent /

Required

Preserves stain

localization.

Essential for

solvent dyes.

Glycerine Jelly Aqueous ~1.47[5] Recommended

A classic, simple-

to-prepare

aqueous

mountant. May

require sealing.

Fructose or

Apathy's Medium
Aqueous ~1.47 - 1.52[5] Recommended

Can prevent

diffusion of some

stains and is

good for

fluorescence.[5]

Commercial

Aqueous Mounts
Aqueous

Varies (~1.4 -

1.45)
Recommended

Often contain

anti-microbial

agents and are

optimized for

viscosity.

Polyvinyl Alcohol

Mounts
Aqueous Varies Recommended

Can be

formulated with

anti-fade

reagents for

fluorescence

microscopy.[5]

Non-Aqueous

Media

Resinous

(Hydrophobic)
~1.50 - 1.55 Incompatible

Will dissolve the

stain, leading to

signal loss and

artifacts.

Canada Balsam Non-Aqueous ~1.52 - 1.54[5] Do Not Use Traditional

resinous medium
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dissolved in

xylene.

DPX (Distrene,

Plasticiser,

Xylene)

Non-Aqueous ~1.52 Do Not Use

Common

synthetic resin

mountant used

for routine

histology.

Toluene/Xylene-

based Synthetic

Resins

Non-Aqueous ~1.50 - 1.53[5] Do Not Use

Includes most

commercial

permanent

mounting media

for routine stains.

[7]

Experimental Protocols
This section provides a detailed methodology for staining frozen tissue sections, which is the

preferred method for lipid staining as the paraffin embedding process (using xylene and

alcohols) can extract lipids.

Protocol: Solvent Blue 35 Staining of Frozen Sections
I. Materials and Reagents

Optimal Cutting Temperature (OCT) compound

Cryostat

Microscope slides

Fixative: 10% Neutral Buffered Formalin (NBF) or 4% Paraformaldehyde (PFA) in PBS

Phosphate Buffered Saline (PBS), pH 7.4

Propylene Glycol

Staining Solution: 0.5% (w/v) Solvent Blue 35 in Propylene Glycol.
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Preparation: Gently heat propylene glycol to 60-70°C. Add the Solvent Blue 35 powder

and stir until fully dissolved. Cool and filter. The solution is stable.

Differentiating Solution: 85% (v/v) Propylene Glycol in distilled water.

Aqueous Mounting Medium (e.g., Glycerine Jelly)

Coverslips

Sealant (e.g., nail polish) for non-setting media

II. Step-by-Step Methodology

Sample Preparation:

Embed fresh tissue in OCT compound and freeze rapidly.

Using a cryostat, cut sections at 8-10 µm thickness and mount on glass slides.

Allow sections to air dry briefly.

Fixation:

Immerse slides in 10% NBF or 4% PFA for 10-15 minutes at room temperature. This step

is crucial to preserve tissue morphology and immobilize lipids.

Wash slides thoroughly in two changes of distilled water.

Pre-staining Incubation:

Immerse slides in 100% propylene glycol for 5 minutes. This step helps to prevent the

precipitation of the dye on the tissue.

Staining:

Transfer slides directly to the pre-heated 0.5% Solvent Blue 35 staining solution.

Incubate for 7-10 minutes at 60°C in a covered container (e.g., Coplin jar in a water bath).
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Differentiation:

Transfer slides to the 85% propylene glycol solution.

Agitate gently for 2-3 minutes. This step removes excess background staining while the

dye is retained in the lipids.

Check for differentiation under a microscope: lipid droplets should be a distinct blue, while

the background should be clear.

Washing:

Rinse the slides thoroughly in two changes of distilled water to remove all propylene

glycol.

Counterstaining (Optional):

If nuclear detail is required, a brief counterstain with a red nuclear stain like Nuclear Fast

Red can be performed.

Mounting:

Remove one slide at a time from the final water rinse.

Wipe away excess water from around the tissue section without allowing the section itself

to dry.

Place a drop of aqueous mounting medium (e.g., Glycerine Jelly) over the tissue section.

Gently lower a coverslip over the medium, avoiding the introduction of air bubbles.

Sealing and Storage:

If using a non-setting aqueous medium, seal the edges of the coverslip with nail polish to

prevent drying and movement.[3]

Allow setting media to harden according to the manufacturer's instructions.
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Store slides flat, typically at 4°C for long-term preservation.

Diagrams and Workflows

Sample Preparation Staining Procedure Final Steps

Cryosectioning (8-10 µm) Fixation in NBF/PFA Wash in dH2O Incubate in 100% Propylene Glycol Stain in Solvent Blue 35 (60°C) Differentiate in 85% Propylene Glycol Final Wash in dH2O Mount with Aqueous Medium Seal Coverslip Microscopy & Imaging

Click to download full resolution via product page

Caption: Workflow for Solvent Blue staining and mounting.

Conclusion

The successful histological demonstration of lipids using Solvent Blue 35/67 is critically

dependent on the use of an aqueous mounting medium. Standard non-aqueous, solvent-based

media are incompatible and will result in complete failure of the staining procedure. By

following the detailed protocol and selecting a compatible aqueous medium, researchers can

achieve crisp, well-localized staining of lipid droplets suitable for high-quality microscopic

imaging and analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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